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Compound of Interest

Compound Name: VKGILS-NH2 TFA

Cat. No.: B13657455 Get Quote

VKGILS-NH2 TFA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of VKGILS-NH2 TFA in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is VKGILS-NH2 TFA?

A1: VKGILS-NH2 is a synthetic peptide with the amino acid sequence Val-Lys-Gly-Ile-Leu-Ser,

with a C-terminal amide. It is often used as a negative control for the Protease-Activated

Receptor 2 (PAR2) agonist, SLIGKV-NH2.[1][2][3][4][5] The "TFA" designation indicates that

the peptide is supplied as a trifluoroacetate salt, which is a common counter-ion resulting from

the peptide synthesis and purification process.

Q2: What are the basic properties of VKGILS-NH2?

A2: The fundamental properties of VKGILS-NH2 are summarized in the table below.
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Property Value Reference

Amino Acid Sequence Val-Lys-Gly-Ile-Leu-Ser-NH2

Molecular Formula C28H54N8O7

Molecular Weight 614.79 g/mol

Purity Typically ≥95%

Appearance Lyophilized white powder

Storage
Store at -20°C for long-term

stability.

Q3: What is the expected solubility of VKGILS-NH2 TFA?

A3: VKGILS-NH2 is reported to be soluble in water up to 2 mg/mL. However, its sequence

contains a significant number of hydrophobic amino acids (Val, Ile, Leu), which can lead to

solubility challenges in purely aqueous solutions, especially at higher concentrations. Some

suppliers also report high solubility in dimethyl sulfoxide (DMSO).

Q4: Why is my VKGILS-NH2 TFA not dissolving in water or buffer?

A4: Several factors can contribute to poor solubility of VKGILS-NH2 TFA in aqueous solutions:

Hydrophobicity: The peptide sequence has a high proportion of hydrophobic residues, which

can lead to aggregation in aqueous environments.

Trifluoroacetate (TFA) Salt: The TFA counter-ion can influence the peptide's conformation

and solubility. In some cases, TFA can promote aggregation.

pH of the Solution: The net charge of the peptide is pH-dependent. Solubility is often lowest

near the peptide's isoelectric point (pI). Since VKGILS-NH2 contains a basic residue (Lys),

adjusting the pH to be more acidic can improve solubility.

Concentration: The desired concentration may exceed the peptide's solubility limit in the

chosen solvent.
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Q5: How does the TFA salt form affect my experiments?

A5: Residual TFA from peptide synthesis can have several effects on your experiments. It is a

strong acid and can alter the pH of your stock solution. Furthermore, TFA can be cytotoxic at

certain concentrations and may interfere with cell-based assays. For sensitive biological

experiments, it is important to be aware of the potential effects of TFA. If TFA is a concern, it

can be exchanged for a more biocompatible counter-ion like acetate or hydrochloride through

additional purification steps, though this is an advanced procedure.

Troubleshooting Guide
This section provides a systematic approach to addressing solubility issues with VKGILS-NH2
TFA.

Initial Solubility Test Workflow
It is always recommended to test the solubility on a small amount of the peptide before

dissolving the entire sample. The following workflow can help you determine the optimal

solvent.
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Solubility Test Workflow

Start with a small aliquot of lyophilized VKGILS-NH2 TFA

Attempt to dissolve in sterile water or desired aqueous buffer (e.g., PBS)

Gentle sonication or warming (<40°C)

Peptide Dissolved

Clear Solution

Peptide remains insoluble or solution is cloudy

Insoluble

Use an organic co-solvent (e.g., DMSO) Try a dilute acidic solution (e.g., 10% acetic acid)

Click to download full resolution via product page

Caption: A stepwise workflow for troubleshooting initial peptide solubility.

Problem: The peptide does not dissolve in water or
buffer.
Solution 1: Physical Dissolution Aids

Sonication: A brief sonication in a water bath can help break up aggregates and enhance

dissolution.

Gentle Warming: Warming the solution to a temperature below 40°C can increase solubility.

Avoid excessive heat, as it can degrade the peptide.
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Solution 2: Adjusting the pH

VKGILS-NH2 has a net positive charge due to the lysine (K) residue. Therefore, dissolving it in

a slightly acidic solution can improve solubility.

Recommended Solvents: Try dissolving the peptide in 10% aqueous acetic acid and then

dilute it with your buffer.

Solution 3: Using an Organic Co-solvent

For highly hydrophobic peptides, using an organic solvent to create a stock solution is a

common and effective strategy.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is a good choice for initial solubilization

due to its high dissolving power and compatibility with many biological assays at low final

concentrations (typically <0.5%).

Problem: The peptide dissolves in an organic solvent
but precipitates when diluted into an aqueous buffer.
This is a common issue when the peptide's solubility limit in the final aqueous solution is

exceeded.

Solution: Slow Drop-wise Dilution

Prepare a concentrated stock solution of the peptide in 100% DMSO.

While vigorously vortexing or stirring your aqueous buffer, add the DMSO stock solution

drop-by-drop very slowly. This prevents localized high concentrations of the peptide that can

lead to immediate precipitation.

If turbidity appears, you have reached the solubility limit for those conditions.

Experimental Protocols
Protocol 1: Reconstitution of VKGILS-NH2 TFA in
Aqueous Buffer
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Allow the vial of lyophilized VKGILS-NH2 TFA to equilibrate to room temperature before

opening to prevent condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add the desired volume of sterile water or aqueous buffer (e.g., PBS, pH 7.4) to achieve the

target concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of solvent to 1 mg of

peptide).

Gently vortex or swirl the vial to mix.

If the peptide does not fully dissolve, sonicate the vial in a water bath for 10-15 second

intervals, allowing the solution to cool in between.

Once dissolved, the solution should be clear. If any particulates remain, centrifuge the

solution and use the supernatant.

For storage, aliquot the peptide solution into smaller volumes and store at -20°C or -80°C to

avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization of VKGILS-NH2 TFA using
DMSO

Follow steps 1 and 2 from Protocol 1.

Add a small volume of 100% DMSO to the lyophilized peptide to create a concentrated stock

solution (e.g., 50 µL of DMSO to 1 mg of peptide).

Gently vortex until the peptide is completely dissolved.

To prepare a working solution, slowly add the DMSO stock solution drop-wise to a stirring

aqueous buffer to the desired final concentration.

Ensure the final concentration of DMSO in your experimental setup is compatible with your

assay (typically <0.5%).

Quantitative Solubility Data Summary
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The following table summarizes the solubility of VKGILS-NH2 in various solvents. Note that the

exact solubility can vary depending on the specific batch and purity of the peptide.

Solvent Reported Solubility Notes

Water Up to 2 mg/mL
May require sonication or

gentle warming.

PBS (pH 7.4) Similar to water
Solubility can be lower due to

salt content.

10% Acetic Acid > 2 mg/mL
Recommended for basic

peptides.

DMSO ≥ 2.5 mg/mL
A good option for creating

concentrated stock solutions.

DMSO/Saline/PEG300/Tween-

80 (10:45:40:5)
≥ 2.5 mg/mL

A complex solvent system for

in vivo applications.

Biological Context: PAR2 Signaling
VKGILS-NH2 is the inactive control peptide for the PAR2 agonist SLIGKV-NH2. PAR2 is a G-

protein coupled receptor (GPCR) that is activated by serine proteases like trypsin. Activation of

PAR2 leads to the coupling of G-proteins and the initiation of downstream signaling cascades,

often associated with inflammation and pain.
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Caption: Simplified PAR2 signaling pathway showing activation and downstream effectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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